Cas no 2694744-60-8 (2-Thiazolemethanamine, 4-bromo-, hydrochloride (1:2))

• Product Name: 2-Thiazolemethanamine, 4-bromo-, hydrochloride (1:2)
• CAS No: 2694744-60-8
• MF: C₄H₆BrClN₂S
• MW: 229.525837421417
• CID: 5832688
• PubChem ID: 165941809
• Update Time: 2025-10-19

2-Thiazolemethanamine, 4-bromo-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolemethanamine, 4-bromo-, hydrochloride (1:2)
• (4-Bromothiazol-2-yl)methanaminedihydrochloride
• 1-(4-bromo-1,3-thiazol-2-yl)methanamine dihydrochloride
• 2694744-60-8
• EN300-28339637

• Inchi： 1S/C4H5BrN2S.ClH/c5-3-2-8-4(1-6)7-3;/h2H,1,6H2;1H
• InChI Key： GCYLPOFJYZDHDE-UHFFFAOYSA-N
• SMILES： C(C1SC=C(Br)N=1)N.Cl

Computed Properties

• Exact Mass: 263.88904g/mol
• Monoisotopic Mass: 263.88904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 80.4
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2Ų

Additional information on 2-Thiazolemethanamine, 4-bromo-, hydrochloride (1:2)

Comprehensive Overview of 2-Thiazolemethanamine, 4-bromo-, hydrochloride (1:2) (CAS No. 2694744-60-8)

2-Thiazolemethanamine, 4-bromo-, hydrochloride (1:2) is a specialized organic compound with significant applications in pharmaceutical and chemical research. Its unique structure, featuring a thiazole ring substituted with a bromo group and an amine functionality, makes it a valuable intermediate in synthetic chemistry. The compound's CAS number, 2694744-60-8, ensures precise identification in regulatory and scientific contexts. Researchers and industries are increasingly interested in this molecule due to its potential role in drug discovery and material science.

The growing demand for heterocyclic compounds like 2-Thiazolemethanamine derivatives is driven by their versatility in medicinal chemistry. Recent studies highlight their relevance in targeting enzyme inhibitors and receptor modulators, aligning with trends in personalized medicine. Users searching for "4-bromo thiazole derivatives" or "CAS 2694744-60-8 applications" often seek insights into its synthetic pathways or biological activity. This compound's hydrochloride salt form enhances solubility, a critical factor for bioavailability in drug formulations.

From an SEO perspective, keywords such as "thiazole-based amine synthesis" and "bromo-substituted heterocycles" reflect common queries in academic and industrial research. The compound's relevance to green chemistry initiatives is notable, as researchers explore eco-friendly methods for its production. Discussions on platforms like PubMed and Reaxys frequently cite its role in high-throughput screening libraries, underscoring its importance in modern drug development pipelines.

Analytical techniques for characterizing 2-Thiazolemethanamine, 4-bromo-, hydrochloride (1:2) include NMR spectroscopy, HPLC purity analysis, and mass spectrometry. These methods address frequent user questions about "how to verify CAS 2694744-60-8 purity" or "stability of bromo-thiazole compounds." The compound's crystalline properties under X-ray diffraction studies have also attracted attention in crystallography communities.

Emerging applications in agrochemicals and electronic materials further expand the compound's utility. Patent databases reveal innovative uses in OLED technology, where thiazole derivatives contribute to light-emitting layers. This interdisciplinary potential makes 2694744-60-8 a recurring subject in "materials science innovation" searches, particularly among researchers exploring organic semiconductors.

Safety data sheets emphasize proper handling procedures, though the compound isn't classified under hazardous categories. Frequent searches for "2-Thiazolemethanamine storage conditions" indicate user interest in maintaining compound integrity. Best practices recommend anhydrous environments and protection from light to preserve the bromo-thiazole moiety's reactivity.

The global market for fine chemicals continues to drive demand for this compound, with suppliers listing it under categories like "building blocks for drug discovery." Price trends for CAS 2694744-60-8 show seasonal fluctuations tied to pharmaceutical R&D cycles, a detail often queried by procurement specialists. Regulatory compliance information, including REACH registration status, remains a key search focus for compliance officers.

Future research directions may explore the compound's structure-activity relationships in greater depth, particularly for central nervous system targets. Computational chemistry studies using molecular docking simulations could unlock new applications, addressing popular queries about "thiazole amines in neurology." As synthetic methodologies advance, catalytic bromination techniques may further optimize production of this valuable intermediate.